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Compound of Interest

Compound Name: 6-Amino-5-nitrosouracil

CAS No.: 63884-45-7

Cat. No.: B7769583 Get Quote

To master the handling of 6-Amino-5-nitrosouracil, one must understand the structural root of

its insolubility.[1][2] The compound does not exist as a simple static molecule; it exists in a

dynamic equilibrium between the nitroso-amine form and the isonitroso-imine (oxime) form.[1]

[2]

Key Properties:

Appearance: Distinctive pink to purple solid (indicative of the nitroso chromophore and

charge transfer).[2][3]

Melting Point: >300°C (Decomposes).[1][2][3][4][5] High melting point correlates with high

lattice energy and low solubility.[1][2][3]

pKa: Amphoteric character.[1][2][3] The N3-proton is acidic (pKa ~8–9), allowing solubility in

alkaline solutions.[1][2][3] The amino group can be protonated in strong acids.[1][2][3]

The Tautomeric Barrier
The equilibrium heavily favors the formation of strong intermolecular hydrogen bonds, creating

a "brick-wall" crystal lattice that resists solvation by non-polar and protic solvents (like ethanol)

at room temperature.[1][2][3]
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Figure 1: The tautomeric equilibrium between the nitroso and oxime forms contributes to a rigid

crystal lattice, resisting dissolution.[1][2][3]

Part 2: Solubility Data & Solvent Selection[1][2][3][6]
The following data summarizes the solubility behavior of 6-Amino-5-nitrosouracil.
Quantitative values are approximated based on synthetic utility; "Insoluble" implies < 0.1

mg/mL.[1][2][3]
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Solvent Class Solvent Solubility Rating Operational Notes

Polar Aprotic DMSO Moderate

Best organic solvent.

Soluble up to ~10-20

mg/mL with warming.

[1][2]

Polar Aprotic DMF Moderate

Good for synthesis.[2]

Often used as the

reaction medium (e.g.,

80°C).[2]

Polar Protic Water Insoluble

< 0.03 mg/mL at RT.

[2] Soluble only when

boiling.[1][2][3]

Polar Protic Methanol/Ethanol Poor

Slightly soluble when

boiling.[2] Used for

washing crude solids.

[1][2][3]

Non-Polar Ether, Hexane Insoluble

Useful only for

precipitating the

compound from

DMF/DMSO.[3]

Aqueous Base NaOH (2M) High

Forms the sodium salt

(deprotonation of N3).

[2][3] Deep purple

solution.

Aqueous Acid HCl / AcOH Low/Moderate

Soluble in strong acid

via protonation, but

often precipitates as

salts upon cooling.[3]

Part 3: Strategic Dissolution Protocols
Do not attempt to dissolve this compound in water or ethanol for reactions requiring

homogeneity.[1][2][3] Use one of the following validated protocols.
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Protocol A: The "DMSO/Heat" Method (For
Analysis/NMR)
Use this for preparing samples for 1H-NMR or biological assays.[1][2][3]

Weigh the required amount of 6-Amino-5-nitrosouracil.[1][2]

Add DMSO-d6 (for NMR) or standard DMSO (for assays).[1][2][3]

Critical Step: Sonicate for 5 minutes. If solid remains, heat gently to 40–50°C using a heat

block.

Observation: The solution should turn a clear, deep pink/red.[2][3] If turbidity persists, filter

through a 0.45 µm PTFE syringe filter.[2][3]

Protocol B: The "Alkaline Switch" Method (For Aqueous
Reactions)
Use this if you need to react the compound in an aqueous environment (e.g., reduction to

diamine).[3]

Suspend the 6-Amino-5-nitrosouracil in water (it will remain a solid suspension).

Dropwise add 2.5 M NaOH or Ammonium Hydroxide (28%) while stirring.

Mechanism: The base deprotonates the uracil ring (N3 position), breaking the H-bond lattice.

[1][2][3]

Endpoint: The solid dissolves rapidly to form a dark purple solution (the salt form).[2][3]

Reversal: To recover the compound, acidify with Glacial Acetic Acid to pH ~5.[2][3] The

product will reprecipitate immediately.[1][2][3]

Part 4: Purification & Recrystallization[1][2][8]
Because of its steep solubility curve in DMF and water, recrystallization is the most effective

purification method.[2][3]
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Workflow: DMF/Water Precipitation

Dissolve: Dissolve the crude pink solid in the minimum amount of boiling DMF (approx. 10

mL per gram).

Filter: While hot, filter quickly to remove insoluble impurities (charcoal/inorganic salts).[2][3]

Precipitate: Add the hot DMF filtrate into 3 volumes of ice-cold water while stirring vigorously.

Collect: The pure 6-Amino-5-nitrosouracil will crash out as fine, bright pink microcrystals.[1]

[2]

Wash: Filter and wash with cold ethanol (to remove residual DMF) and then ether.

Part 5: Application in Traube Synthesis[1][2]
The primary utility of 6-Amino-5-nitrosouracil is as a precursor to 5,6-diaminouracil, which is

then cyclized to form Xanthines.[1][2]
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Figure 2: The standard workflow converting 6-Amino-5-nitrosouracil to Xanthines. Note the

color change from Pink (Nitroso) to Colorless (Diamine) as a visual reaction indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7769583#6-amino-5-nitrosouracil-solubility-in-
common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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